Cas no 2228985-66-6 (4-(but-3-yn-2-yl)-1,2-dimethylbenzene)

• Product Name: 4-(but-3-yn-2-yl)-1,2-dimethylbenzene
• CAS No: 2228985-66-6
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 6233574
• PubChem ID: 165969500
• Update Time: 2025-10-05

4-(but-3-yn-2-yl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-1,2-dimethylbenzene
• 2228985-66-6
• EN300-1766776

• Inchi： 1S/C12H14/c1-5-9(2)12-7-6-10(3)11(4)8-12/h1,6-9H,2-4H3
• InChI Key： YCPXKAPWEIJDLR-UHFFFAOYSA-N
• SMILES： C1(C=CC(C)=C(C)C=1)C(C#C)C

Computed Properties

• Exact Mass: 158.109550447g/mol
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 4-(but-3-yn-2-yl)-1,2-dimethylbenzene

4-(But-3-yn-2-yl)-1,2-dimethylbenzene: A Comprehensive Overview

4-(But-3-yn-2-yl)-1,2-dimethylbenzene (CAS No. 2228985-66-6) is a unique organic compound that has garnered attention in the fields of chemistry and materials science due to its distinctive structure and potential applications. This compound is characterized by its aromatic benzene ring substituted with two methyl groups at the 1 and 2 positions and a butynyl group at the 4 position. The presence of the butynyl group introduces interesting electronic and steric properties, making this compound a subject of interest for researchers exploring novel materials and chemical reactions.

The synthesis of 4-(but-3-yn-2-yl)-1,2-dimethylbenzene involves advanced organic chemistry techniques, including coupling reactions and deprotonation strategies. Recent studies have highlighted its potential as a precursor in the synthesis of more complex molecules, particularly in the development of functional polymers and nanomaterials. For instance, researchers have utilized this compound to create stimuli-responsive materials that exhibit unique mechanical properties under varying environmental conditions.

One of the most intriguing aspects of 4-(but-3-yn-2-yl)-1,2-dimethylbenzene is its ability to participate in click chemistry reactions. These reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures. By incorporating this compound into click chemistry protocols, scientists have successfully synthesized a variety of bioactive molecules with potential applications in drug discovery and medical diagnostics.

Moreover, the electronic properties of 4-(but-3-yn-2-yl)-1,2-dimethylbenzene have been extensively studied using computational chemistry methods. These studies reveal that the compound exhibits a conjugated system that can be tuned for specific electronic applications. For example, researchers have explored its use in organic electronics, where it shows promise as a component in light-emitting diodes (LEDs) and photovoltaic devices.

The steric effects introduced by the butynyl group also play a significant role in the compound's reactivity. Recent experiments have demonstrated that these effects can be exploited to control the regioselectivity of certain catalytic reactions. This has opened new avenues for asymmetric synthesis, where precise control over molecular geometry is crucial for producing enantiomerically enriched compounds.

In terms of industrial applications, 4-(but-3-yn-2-yl)-1,2-dimethylbenzene has shown potential as an additive in polymer formulations. Its ability to enhance mechanical strength and thermal stability makes it a valuable component in high-performance materials used in aerospace and automotive industries. Additionally, its compatibility with various polymer systems has led to its consideration in advanced composites and nanocomposites.

Recent advancements in green chemistry have also brought 4-(but-3-yn-2-yl)-1,2-dimethylbenzene into focus as a sustainable alternative to traditional chemical precursors. By utilizing renewable feedstocks and energy-efficient synthesis methods, researchers aim to reduce the environmental footprint associated with its production while maintaining its high performance characteristics.

In conclusion, 4-(but-3-yne